With the popularity of electric vehicles (EVs), electric vehicle charging scheduling control in the complex urban environment has become a hot research issue, especially the use of multi-agent reinforcement learning (MARL) to solve game problems in the process of EV scheduling. In a complex and unstable environment involving high-speed dynamic changes of vehicles, the traditional methods have poor learning effects. In this paper, a multi-agent charge scheduling control framework with the cooperative vehicle infrastructure system (CVIS) is proposed to solve the game problems between electric vehicle charging stations (EVCSs) and EVs. To achieve effective control of electric vehicle charging stations in large-scale road networks, a new multi-agent A2C algorithm based on a non-cooperative game (NCG-MA2C) is proposed. In the proposed NCG-MA2C algorithm, the state representation is based on the K-nearest neighbor multi-head attention mechanism, the action definition is based on the proposed adaptive service price adjustment strategy, and spatio-temporal discount joint reward stable learning convergence. The results show that the proposed algorithm has good performance in increasing the efficiency of EVCSs while reducing EV charging cost compared with the fixed strategy, the greedy strategy, the independent Q learning (IQL) algorithm, the multi-agent Q-learning algorithm (MAIQL), and the multi-agent deep deterministic policy gradient (MADDPG) algorithm. The NCG-MA2C algorithm has strong extensibility and validity in the complex urban environment.

With a large number of Inverter Interfaced Distributed Generations (IIDGs) being connected to active distribution network, there is a serious problem that the sensitivity of directional relay declines. The basic reason has been found that the phase angle of IIDG equivalent impedance is no longer constant and fluctuates in a large range. Researchers have proposed some methods to improve the directional relay performance by means of controlling the characteristic of IIDG equivalent impedance after a fault. However, all existing methods ignore the mandatory requirement of low voltage ride through, resulting in less practical value. This paper proposes a novel IIDG control strategy of constant impedance angle considering the requirement of low voltage ride through and presents a coordination scheme of control and protection to improve the performance of directional relay. Firstly, this paper divides voltage drop degree represented by k into three intervals, which are k>0.9, 0.2⩽k⩽0.9 and k<0.2. In each interval, the calculation methods of inner loop reference currents for d-axis and q-axis are derived respectively to achieve the proposed control strategy. Then, the influence of fault current limitation on the adaptability of the proposed control strategy is analyzed in the interval of 0.2⩽k⩽0.9. In addition, the switching scheme of control strategies and the coordination scheme are also designed in detail. Finally, digital simulations verify that the proposed control strategy can achieve the control objective of constant impedance angle while satisfying the requirement of low voltage ride through, regardless of how deep the voltage drop degrees are. Afterwards, the proposed coordination scheme is compared with the scheme in which the pre-fault constant PQ control strategy continues to be used after a fault. The comparison results demonstrate that the coordination scheme can improve the performance of directional relays effectively.

In this paper, the Single-Input Single-Output (SISO) theory-based stability analysis method for weak grids with a three-phase grid-connected inverter (GCI) incorporating asymmetrical control is proposed in dq-frame and sequence domain, respectively. Initially, the paper presents two-coordinate decomposed models for Multi-input Multi-output (MIMO) systems. These models reveal that the stability of the MIMO system can be evaluated by analyzing two open-loop gains in the dq-frame or a single gain in the sequence domain using Nyquist/Bode plots. Next, the proposed analytical method is compared with existing state-of-the-art techniques. Theoretical analysis demonstrates that the proposed method enables the separate design of asymmetrical control in the d-axis and q-axis using the dq-frame approach. Furthermore, it enables the identification of the system's instability axes, namely the d-axis and q-axis. On the other hand, the proposed method in the sequence domain offers a lower computational complexity while accurately identifying the system's frequency-coupled resonances. Finally, the effectiveness of the proposed method is validated through simulations and experiments, consolidating its practical applicability.

This paper focuses on the short-term cooperation between the electricity retailers at distribution network level and proposes an electricity trading based cooperative mechanism to manage the cooperation between retailers. Under the cooperative mechanism, the objective of the retailers who are engaged in cooperation is to maximize their overall profit through appropriate electricity trading. The profit maximization problem for the retailers is formulated as a robust optimization model and solved via heuristic algorithms. The profit increment brought by electricity trading is allocated according to the proposed profit allocation method. The simulation results demonstrate that the proposed mechanism can effectively increase the overall profit of the retailers. Compared with the non-cooperative case, the cooperative case can increase the overall profit of 427.34 $ at best. Moreover, the results demonstrate that the number of the retailers involved in electricity trading has a positive impact on overall profit increment. The results also reveal that each retailer can achieve profit growth even under the most unfavorable conditions by adopting the profit allocation method.

This paper proposes a two-layer optimization framework to co-optimize the P2P energy trading among multiple microgrids (MMGs) under uncertainty and optimal topology planning of the distribution networks (DNs). At the upper layer, the traditional verification optimal power flow model of DNs is transformed into a prosumer-focused and transaction-oriented dynamic network reconfiguration model. At the lower layer, uncertainty from wind power generations is integrated into the operating model of individual MGs and addressed by the stochastic programming (SP) method. Meanwhile, the conditional value at risk technique is introduced to find a trade-off between cost minimization and risk aversion flexibly. To establish the global negotiation mechanism among all participants (not only between distribution system operators and MGs, but also among MMGs), a fully distributed method is developed by combining an analytical target cascading algorithm and an alternating direction multiplier method. Furthermore, a diagonal quadratic approximation method is utilized to linearize the quadratic penalty term so that achieving parallel computing for all independent optimization subproblems. Simulations of different strategies, models, and distributed algorithms are implemented to verify the rationality and validity of the proposed method. The results of these case studies demonstrate that the proposed risk-averse SP approach can avoid over-optimistic solutions, the obtained P2P trading strategies are immune to uncertainty and P2P trading behaviors among MMGs can help reduce network losses of DNs. In addition, comparisons with other distributed algorithms verify the high performance of the proposed fully distributed method.

Most wildfires started by electrical power are caused by the contact of trees and surface fuels with power lines. We propose a preignition risk mitigation model to reduce the risk of crown fires and prevent power outages. An optimization formulation model considering power flow under wildfire conditions is proposed. The heating and cooling processes are formulated to find the conductor temperature. We investigate the heat energy of conductors’ surface to fuels and trees. We determine the probability of wildfire risk using the non-stationary weather dynamics due to climate change and surface fuel variable. Moreover, we propose a fuel treatment strategy for managing vegetation and surface fuel variable that reduces the risk of wildfires around power transmission lines. Combining all these together, a mathematical model is proposed that minimizes the total expected costs associated with the generator cost and wildfire risks, consistent with conditions for the start and spread of a crown fire.

This work presents a new approach to obtain pulse width modulation (PWM) backstepping controllers with enhanced stability for neutral point clamped (NPC) multilevel converters to deliver energy from photovoltaic (PV) panels into AC microgrids. Stability enhanced backstepping non-linear controllers are obtained from the equations of the dq frame converter model to regulate the PV voltage to track the power point, and to balance the capacitor voltages through DC biasing of the PWM carriers, using a novel dynamic equation of the capacitors incremental unbalance voltage, while controlling the grid injected AC currents. Besides, the proposed controllers can change the PV panels operating point to curtail inject power for AC voltage / frequency regulation. The NPC converter and AC microgrid are simulated in MATLAB / Simulink and implemented in the laboratory to evaluate the performance of the PV energy conversion using the new stability enhanced backstepping PWM control. Simulation and experimental results show that, regarding predictive controllers, the novel stability enhanced backstepping requires lower microprocessor power than predictive controllers while presenting a similar behavior in PV voltage and power point tracking regulation, or for voltage / frequency regulation of the microgrid. AC injected currents show low levels of total harmonic distortion similar to predictive controllers and can operate at near unity power factor.

The most challenging problem to protect the microgrids is the integration of different types of distributed generations, which leads to the bidirectional load flow and different fault current levels. On the other hand, the use of voltage and current measurements in nodes increases the cost of fault location methods. This paper proposes a technique to calculate the distance and branch of fault for microgrids in islanded and grid-connected modes by calculating the current and voltage difference at the terminals of each branch. This method obtains the voltages and currents of all nodes by installing measuring devices at the point of common coupling and the location of distributed generations. This technique uses a distributed parameter line model and node data to determine fault locations in the microgrid, considering distributed generation such as wind turbines, photovoltaic systems, fuel cells, and electric vehicles. This technique does not require distributed generation models. Moreover, it requires less than a quarter of the data of a cycle. The efficiency of proposed the technique is investigated by a modified IEEE 15-bus in MATLAB/SIMULINK and a 7-bus test system in the power system simulator. Besides, studies are conducted on the impacts of various fault resistance and inductance, different fault locations, different fault inception angles, measurements error, and ARC faults. The results showed that the proposed approach is extremely accurate compared to other fault location methods in microgrids.

With the increasing penetration of offshore wind power capacity into power systems, extreme typhoon events have been severely threatening the secure operation of a power system with multiple offshore wind farms (OWFs). To alleviate this problem, this paper proposes an optimal resilience enhancement dispatch (ORED) framework consisting of three stages: preventive control, emergency response, and rapid restoration. Combining the wind field model of typhoon and the probability distribution model of typhoon parameters, a Wasserstein distance-based ambiguity set (AS) is constructed for describing the uncertainty of typhoons. In addition, a distributionally robust chance constraint-based ORED (DRCC-ORED) model, which considers uncertain typhoon parameters, is established for a power system with multiple OWFs. A conditional value-at-risk (CVaR) approximation method is used to transform the DRCCs with random variables into linear constraints, and the expectation operation of the cost function under the worst probability distribution is reformulated. Further, the proposed bi-level DRCC-ORED model is transformed into a single-level mixed-integer second-order cone programming model, which can be efficiently solved by the commercial solver GUROBI. Case studies on the modified IEEE 39-bus system with an OWF and an actual provincial power system with four OWFs demonstrate the high effectiveness of the proposed model.

Loss Allocation is a crucial task in power transmission and distribution services, as it essential for reconciliation of generator-user settlement results. With the availability of distributed generation in recent years, power can flow in both directions along transformers and mainlines in the traditional distribution networks. This makes it difficult to calculate power losses in active distribution networks and correct transactions between generators and users. In this paper, we propose the concept of Virtual Contribution Theory and construct a virtual contribution matrix to illustrating how generators and loads use and occupy distribution networks. By combining Virtual Contribution Theory with Power Flow Tracing, a bidirectional loss allocation method based on the Virtual Contribution Theory is proposed to account for power losses in active distribution network. One key advantage of this method is that it eliminates many shortcomings of traditional loss allocation method, including cumbersome calculation processes, low solution efficiency, and limitations in bidirectional power flow calculations. This method can also fairly allocate power loss between generators and loads in the retail electricity market. We conducted tests on IEEE 33 and IEEE 69 systems to evaluate the feasibility and effectiveness of the proposed method.